4-Chloroquinoline-8-sulfonyl chloride

• IUPAC Name: 4-chloroquinoline-8-sulfonyl chloride
• InChI: InChI=1S/C9H5Cl2NO2S/c10-7-4-5-12-9-6(7)2-1-3-8(9)15(11,13)14/h1-5H
• InChI Key: FAHXJDSBGZMRHC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CN=C2C(=C1)S(=O)(=O)Cl)Cl
• Molecular Formula: C9H5Cl2NO2S
• Molecular Weight: 262.11 g/mol
• CAS RN: 66533-26-4

Description

Synthesis Analysis

The synthesis of sulfonyl chlorides, such as 4-Chloroquinoline-8-sulfonyl chloride, can be achieved through various methods. One approach involves the use of Aryldiazonium salts mediated by a heterogeneous potassium poly (heptazine imide) photocatalyst. Another method involves a NaClO2-mediated oxidative chlorosulfonation of S-alkyl isothiourea salts.

Molecular Structure Analysis

The molecular structure of 4-Chloroquinoline-8-sulfonyl chloride consists of a benzene ring fused with a pyridine moiety. The InChI representation of the molecule is InChI=1S/C9H6ClNO2S/c10-14(12,13)8-5-1-3-7-4-2-6-11-9(7)8/h1-6H.

Physical And Chemical Properties Analysis

The physical and chemical properties of 4-Chloroquinoline-8-sulfonyl chloride include a molecular weight of 262.1 g/mol and a molecular formula of C9H5Cl2NO2S.

Scientific Research Applications

Chemical Structure and Properties

• Research has been conducted on derivatives of fluoroisoquinoline sulfonyl chlorides, like 4-fluoroisoquinoline-5-sulfonyl chloride, revealing insights into their chemical structure and properties. In these derivatives, the positioning of sulfonyl oxygen atoms and the interaction with other groups like chlorosulfonyl and fluorine atoms play a significant role in determining molecular conformation and properties (Ohba et al., 2012).

Catalysis and Synthesis

• The copper(I)-catalyzed sulfonylation of 8-aminoquinoline amides with sulfonyl chlorides, including compounds related to 4-chloroquinoline-8-sulfonyl chloride, has been developed. This process is known for its excellent substrate tolerance and effectiveness in synthesizing desired products (Qiao et al., 2015).

Coordination Chemistry

• Sulfonamides containing 8-aminoquinoline have been synthesized through reactions with various sulfonyl chlorides, leading to the formation of complexes with Ni(II) ions. These studies offer insights into the coordination chemistry of these compounds (Macías et al., 2002).

Material Science and Luminescence

• 8-Hydroxyquinoline functionalized mesoporous silica has been synthesized using sulfonamide bond formation with compounds like 8-hydroxyquinoline-5-sulfonyl chloride. These materials have been studied for their photoluminescence properties, which is significant in material science and sensor applications (Badiei et al., 2011).

Safety and Hazards

The safety data sheet for a similar compound, Quinoline-8-sulfonyl chloride, indicates that it causes severe skin burns and eye damage, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.